Hydrogenselenophosphate
Overview
Description
Hydrogenselenophosphate is dianionic form of selenophosphoric acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a selenophosphoric acid.
Scientific Research Applications
1. Biomedical Applications
Hydrogenselenophosphate, due to its biochemical properties, is integral in various biomedical applications. For instance, hyperbranched polyphosphates (HBPPs), which include hydrogenselenophosphate derivatives, have shown promising applications in biomedicine. Their advantages include water solubility, biocompatibility, biodegradability, and potential for functionalization, making them suitable for drug delivery systems, such as site-specific, self-delivery, and stimuli-responsive systems (Liu, Huang, Pang, & Yan, 2015).
2. Environmental and Antimicrobial Applications
Hydrogenselenophosphate-related compounds have been studied for their role in environmental and antimicrobial applications. For example, in the treatment of water using nanosecond pulsed DBD air plasma, derivatives of hydrogenselenophosphate have been analyzed for their role in generating reactive species with antimicrobial activity (Laurita, Barbieri, Gherardi, Colombo, & Lukeš, 2015).
3. Hydrogen Energy Production
The role of hydrogenselenophosphate in hydrogen energy production is also noteworthy. It's involved in the biohydrogen production process where certain strains of phototrophic microorganisms utilize hydrogenselenophosphate-related compounds to enhance biohydrogen yield. This research is crucial for developing clean and renewable energy sources (Bolatkhan, Kossalbayev, Zayadan, Tomo, Veziroglu, & Allakhverdiev, 2019).
4. Energy Storage and Catalysis
The unique properties of hydrogenselenophosphate derivatives make them suitable for applications in energy storage and catalysis. For example, metal hydrides, which can include hydrogenselenophosphate-related compounds, are being extensively researched for their hydrogen storage capacities and their role in catalyzing hydrogen evolution (Sakintuna, Lamari-Darkrim, & Hirscher, 2007).
properties
Molecular Formula |
HO3PSe-2 |
|---|---|
Molecular Weight |
158.95 g/mol |
IUPAC Name |
hydroxy-dioxido-selanylidene-λ5-phosphane |
InChI |
InChI=1S/H3O3PSe/c1-4(2,3)5/h(H3,1,2,3,5)/p-2 |
InChI Key |
JRPHGDYSKGJTKZ-UHFFFAOYSA-L |
Canonical SMILES |
OP(=[Se])([O-])[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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